Tert-butyl cis-octahydro-6H-pyrrolo[3,4-B]pyrazine-6-carboxylate
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Overview
Description
Scientific Research Applications
Catalytic Applications in Hydrogenation of Carbon Dioxide
A novel pincer ligand based on the pyrazine backbone, including tert-butyl groups, has shown effectiveness in catalyzing the hydrogenation of CO2 to formate salts at low H2 pressure. This application is particularly relevant in the context of carbon capture and conversion technologies, aiming to mitigate CO2 emissions. The use of iron complexes with this ligand underlines the potential for transition metal-catalyzed processes in environmental chemistry (Rivada‐Wheelaghan et al., 2015).
Multigram Synthesis of Fluoroalkyl-Substituted Pyrazoles
The synthesis process of tert-butyl 3-(methylamino)but-2-enoate with fluorinated acetic acid anhydrides, leading to mixtures of isomeric pyrazoles, showcases the chemical versatility of tert-butyl cis-octahydro-6H-pyrrolo[3,4-B]pyrazine-6-carboxylate derivatives. These fluorinated pyrazole-4-carboxylic acids, obtained on a multigram scale, highlight the compound's utility in the development of novel organic compounds with potential applications in medicinal chemistry and materials science (Iminov et al., 2015).
Asymmetric Synthesis of Pyrrolidines
The compound's utility in the efficient asymmetric synthesis of N-tert-butyl disubstituted pyrrolidines via a nitrile anion cyclization strategy demonstrates its importance in synthetic organic chemistry. This particular synthesis pathway offers a high-yield route to chiral pyrrolidines, which are valuable intermediates in pharmaceutical synthesis (Chung et al., 2005).
Synthesis and Biological Evaluation of Substituted Pyrazinecarboxamides
The synthesis and evaluation of substituted pyrazinecarboxamides, including derivatives of tert-butyl pyrazinecarboxylate, for their anti-mycobacterial, antifungal, and photosynthesis-inhibiting activities, highlight the compound's potential in biologically active molecule development. These studies contribute to the search for new therapeutic agents and agrochemicals (Doležal et al., 2006).
Applications in Luminescence and Material Science
The research on terbium complexes with 2-pyrazinecarboxylic acid and butanedioic acid, where tert-butyl groups play a crucial role, showcases the applications of such compounds in enhancing luminescence. These complexes have potential uses in material sciences, particularly in the development of luminescent materials for displays and lighting technologies (Kong et al., 2013).
Mechanism of Action
Properties
IUPAC Name |
tert-butyl (4aS,7aR)-1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyrazine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21N3O2/c1-11(2,3)16-10(15)14-6-8-9(7-14)13-5-4-12-8/h8-9,12-13H,4-7H2,1-3H3/t8-,9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLRPYZUXTUSGBV-DTORHVGOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2C(C1)NCCN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1C[C@@H]2[C@H](C1)NCCN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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